Cas no 872597-34-7 (N-{4-amino-2-(2-ethoxyethyl)sulfanyl-6-oxo-1,6-dihydropyrimidin-5-yl}-4-methoxybenzamide)
N-{4-amino-2-(2-ethoxyethyl)sulfanyl-6-oxo-1,6-dihydropyrimidin-5-yl}-4-methoxybenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-{4-amino-2-(2-ethoxyethyl)sulfanyl-6-oxo-1,6-dihydropyrimidin-5-yl}-4-methoxybenzamide
- N-[4-amino-2-(2-ethoxyethylsulfanyl)-6-oxo-1H-pyrimidin-5-yl]-4-methoxybenzamide
- F1880-0626
- 872597-34-7
- AB00676801-01
- AKOS024616693
- N-(4-amino-2-((2-ethoxyethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-methoxybenzamide
-
- Inchi: 1S/C16H20N4O4S/c1-3-24-8-9-25-16-19-13(17)12(15(22)20-16)18-14(21)10-4-6-11(23-2)7-5-10/h4-7H,3,8-9H2,1-2H3,(H,18,21)(H3,17,19,20,22)
- InChI Key: FFSUUUZAFTZBQQ-UHFFFAOYSA-N
- SMILES: S(C1=NC(=C(C(N1)=O)NC(C1C=CC(=CC=1)OC)=O)N)CCOCC
Computed Properties
- Exact Mass: 364.12052631g/mol
- Monoisotopic Mass: 364.12052631g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 8
- Complexity: 556
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 140Ų
N-{4-amino-2-(2-ethoxyethyl)sulfanyl-6-oxo-1,6-dihydropyrimidin-5-yl}-4-methoxybenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1880-0626-2μmol |
N-{4-amino-2-[(2-ethoxyethyl)sulfanyl]-6-oxo-1,6-dihydropyrimidin-5-yl}-4-methoxybenzamide |
872597-34-7 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1880-0626-5μmol |
N-{4-amino-2-[(2-ethoxyethyl)sulfanyl]-6-oxo-1,6-dihydropyrimidin-5-yl}-4-methoxybenzamide |
872597-34-7 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1880-0626-1mg |
N-{4-amino-2-[(2-ethoxyethyl)sulfanyl]-6-oxo-1,6-dihydropyrimidin-5-yl}-4-methoxybenzamide |
872597-34-7 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1880-0626-2mg |
N-{4-amino-2-[(2-ethoxyethyl)sulfanyl]-6-oxo-1,6-dihydropyrimidin-5-yl}-4-methoxybenzamide |
872597-34-7 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1880-0626-3mg |
N-{4-amino-2-[(2-ethoxyethyl)sulfanyl]-6-oxo-1,6-dihydropyrimidin-5-yl}-4-methoxybenzamide |
872597-34-7 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1880-0626-4mg |
N-{4-amino-2-[(2-ethoxyethyl)sulfanyl]-6-oxo-1,6-dihydropyrimidin-5-yl}-4-methoxybenzamide |
872597-34-7 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1880-0626-5mg |
N-{4-amino-2-[(2-ethoxyethyl)sulfanyl]-6-oxo-1,6-dihydropyrimidin-5-yl}-4-methoxybenzamide |
872597-34-7 | 90%+ | 5mg |
$69.0 | 2023-05-17 |
N-{4-amino-2-(2-ethoxyethyl)sulfanyl-6-oxo-1,6-dihydropyrimidin-5-yl}-4-methoxybenzamide Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on N-{4-amino-2-(2-ethoxyethyl)sulfanyl-6-oxo-1,6-dihydropyrimidin-5-yl}-4-methoxybenzamide
Introduction to N-{4-amino-2-(2-ethoxyethyl)sulfanyl-6-oxo-1,6-dihydropyrimidin-5-yl}-4-methoxybenzamide and Its Significance in Modern Chemical Biology
N-{4-amino-2-(2-ethoxyethyl)sulfanyl-6-oxo-1,6-dihydropyrimidin-5-yl}-4-methoxybenzamide (CAS No. 872597-34-7) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the class of pyrimidine derivatives, which are widely recognized for their diverse pharmacological applications. The presence of multiple functional groups, including an amino group, a sulfanyl group, and a methoxy group, contributes to its complex reactivity and biological significance.
The molecular structure of N-{4-amino-2-(2-ethoxyethyl)sulfanyl-6-oxo-1,6-dihydropyrimidin-5-yl}-4-methoxybenzamide is characterized by a pyrimidine core that is substituted at the 4-position with an amino group, at the 2-position with a (2-ethoxyethyl)sulfanyl group, and at the 6-position with an oxo group. The benzamide moiety attached to the pyrimidine ring further enhances its chemical diversity. This structural complexity makes it a promising candidate for further investigation in various biological pathways.
In recent years, there has been a growing interest in developing novel therapeutic agents based on pyrimidine derivatives due to their ability to interact with biological targets in a highly specific manner. Pyrimidine-based compounds have been extensively studied for their potential applications in the treatment of infectious diseases, cancer, and inflammatory disorders. The specific arrangement of functional groups in N-{4-amino-2-(2-ethoxyethyl)sulfanyl-6-oxo-1,6-dihydropyrimidin-5-yl}-4-methoxybenzamide suggests that it may possess unique pharmacological properties that could make it effective against a range of diseases.
One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of an amino group and a sulfanyl group in its structure allows for multiple points of interaction with biological targets, such as enzymes and receptors. These interactions can modulate various cellular processes, leading to therapeutic effects. For instance, pyrimidine derivatives have been shown to inhibit kinases and other enzymes involved in cancer progression. The methoxy group on the benzamide moiety may also contribute to its bioavailability and metabolic stability, making it a suitable candidate for further development.
The synthesis of N-{4-amino-2-(2-ethoxyethyl)sulfanyl-6-oxo-1,6-dihydropyrimidin-5-yl}-4-methoxybenzamide involves a series of multi-step organic reactions that require precise control over reaction conditions. The introduction of each functional group must be carefully monitored to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to achieve the desired molecular architecture. These synthetic strategies not only highlight the complexity of the compound but also demonstrate the expertise required to produce it on an industrial scale.
The biological activity of N-{4-amino-2-(2-ethoxyethyl)sulfanyl-6-oxo-1,6-dihydropyrimidin-5-yl}-4-methoxybenzamide has been explored in several preclinical studies. These studies have revealed promising results regarding its potential as an anti-inflammatory agent and an inhibitor of certain enzymes associated with cancer cell proliferation. The compound's ability to modulate these pathways suggests that it could be developed into a therapeutic drug for treating chronic inflammatory diseases and cancer. Additionally, its structural similarity to known bioactive molecules makes it an attractive candidate for structure-based drug design.
In conclusion, N-{4-amino-2-(2-ethoxyethyl)sulfanyl-6-oxyoxygenxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygen1,6-dihydropyrimidin-oxygen5-oxylyl}-4-methoxybenzamide (CAS No. 872597-oxy34-oxy7) is a structurally complex and biologically significant compound that holds great promise for future therapeutic applications. Its unique combination of functional groups and demonstrated biological activity make it a valuable asset in the ongoing efforts to develop novel pharmaceuticals. As research in chemical biology continues to advance, compounds like this one will play an increasingly important role in addressing some of the most challenging health issues facing humanity today.
872597-34-7 (N-{4-amino-2-(2-ethoxyethyl)sulfanyl-6-oxo-1,6-dihydropyrimidin-5-yl}-4-methoxybenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)